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Compound of Interest

Compound Name: Bakkenolide 11l

Cat. No.: B160386

Bakkenolide lll: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bakkenolide Il is a naturally occurring sesquiterpenoid lactone belonging to the bakkenolide
class of compounds. These compounds are primarily isolated from plants of the genus
Petasites, which have a history of use in traditional medicine. Bakkenolide lll, as a member of
this family, is of interest to the scientific community for its potential biological activities and as a
scaffold for the development of novel therapeutics. This technical guide provides a detailed
overview of the chemical structure, properties, synthesis, and known biological context of
Bakkenolide lil.

Chemical Structure and Properties

Bakkenolide Il possesses a complex spirocyclic skeleton characteristic of the bakkenolide
family. Its structure has been elucidated through spectroscopic methods and confirmed by total

synthesis.

Chemical Structure:
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Figure 1. 2D Chemical Structure of Bakkenolide IIl.

Table 1: Chemical and Physical Properties of Bakkenolide Il

Property Value Reference

(1'R,3R,7'aB)-1'B,7'a-

Dihydroxy-3'a3,4'B-dimethyl-4-
IUPAC Name YRy ,B P g [1]

methylenespiro[oxolane-3,2'-

hydrindane]-2-one

Molecular Formula C15H2204 [2][3]
Molecular Weight 266.33 g/mol [2][3]
CAS Number 24909-95-3
Appearance Colorless oil

C[C@H]1CC[C@H]2[C@@]1(
SMILES C[C@]3(--INVALID-LINK--
0)C(=C)COC3=0)C

Spectroscopic Data:
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Detailed spectroscopic analysis is crucial for the identification and characterization of

Bakkenolide Ill.

Table 2: Spectroscopic Data for Bakkenolide Il

Data Type Key Features

Reference

m/z: 266.1516 [M]*
(Calculated for Ci5H220a4:
266.1518)

High-Resolution Mass
Spectrometry (HR-MS)

Infrared (IR) Spectrosco
(IR) Sp i 3566, 1770

(Vmax cm™1)

Data not explicitly detailed in

) readily available literature.
1H and 13C Nuclear Magnetic

Resonance (NMR)

Characterization is often done

by comparison to related, well-

characterized bakkenolides.

Experimental Protocols

Isolation of Bakkenolide Il from Petasites formosanus

The following is a generalized protocol based on the methodology described by Wu et al.

(1999) for the isolation of bakkenolides.

Workflow for Isolation and Purification of Bakkenolide Il
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Caption: General workflow for the isolation and purification of Bakkenolide IIl.
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Detailed Steps:

Extraction: The air-dried and powdered roots of Petasites formosanus are extracted multiple
times with methanol at room temperature.

Concentration: The methanolic extracts are combined and concentrated under reduced
pressure to yield a crude extract.

Solvent Partitioning: The crude extract is suspended in water and partitioned with ethyl
acetate. The ethyl acetate layer, containing the less polar compounds including
bakkenolides, is collected.

Column Chromatography: The ethyl acetate fraction is subjected to silica gel column
chromatography. The column is typically eluted with a gradient of n-hexane and ethyl
acetate.

Fraction Collection and Analysis: Fractions are collected and monitored by thin-layer
chromatography (TLC). Fractions containing compounds with similar Rf values to known
bakkenolides are pooled.

Further Purification: The pooled fractions are subjected to repeated column chromatography
and further purified using techniques such as preparative TLC or high-performance liquid
chromatography (HPLC) to yield pure Bakkenolide Iil.

Enantiospecific Total Synthesis of (-)-Bakkenolide lll

A concise enantiospecific synthesis of (-)-Bakkenolide lll has been reported, starting from (S)-
(+)-carvone. The key step involves a radical cyclization to form the characteristic cis-
hydrindanone skeleton.

Synthetic Strategy Overview

Several steps Multi-step conversion to iodoketone intermediate Radical Cyclization (Key Step) Further Synthetic Transformations
(Formation of cis-hydrindanone skeleton) (e.g., functional group manipulations)

Click to download full resolution via product page
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Caption: Key stages in the enantiospecific total synthesis of (-)-Bakkenolide IIl.

Due to the complexity and proprietary nature of synthetic procedures, specific reagent and
reaction condition details are best obtained from the primary literature (Jiang et al., Org. Lett.
2007, 9 (17), pp 3241-3243).

Biological Activity and Signaling Pathways

While extensive biological data for Bakkenolide Il is not yet available in the public domain,
studies on closely related bakkenolides provide insights into its potential therapeutic effects.

Cytotoxicity: In a broad screening of bakkenolides isolated from Petasites formosanus, their
cytotoxic effects were evaluated. While the study focused on newly identified compounds, it
provides a basis for expecting potential cytotoxic activity from Bakkenolide Ill against various
cancer cell lines.

Potential Neuroprotective and Anti-inflammatory Effects (Inferred from Related Compounds):

» Bakkenolide-llla, a closely related derivative, has demonstrated neuroprotective effects
against cerebral damage by inhibiting the NF-kB signaling pathway. It has also been shown
to ameliorate lipopolysaccharide-induced inflammatory injury in human umbilical vein
endothelial cells.

» Total bakkenolides extracted from Petasites tricholobus have shown neuroprotective effects
in cerebral ischemia models, also through the inhibition of NF-kB activation.

Given the structural similarity, it is plausible that Bakkenolide Il may exert its biological effects
through similar mechanisms.

Proposed Signaling Pathway (Based on Bakkenolide-llla)
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Caption: Putative inhibitory mechanism of Bakkenolide lll on the NF-kB signaling pathway.

Conclusion and Future Directions

Bakkenolide lll is a structurally interesting natural product with potential for further
investigation. While its chemical synthesis and isolation have been established, a significant
opportunity exists for the detailed exploration of its biological activities. Future research should

focus on:
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o Comprehensive Biological Screening: Evaluating the cytotoxic, anti-inflammatory,
neuroprotective, and other pharmacological activities of pure Bakkenolide lil.

e Mechanism of Action Studies: Elucidating the specific molecular targets and signaling
pathways modulated by Bakkenolide lIl.

e Structure-Activity Relationship (SAR) Studies: Synthesizing derivatives of Bakkenolide Il to
optimize its biological activity and pharmacokinetic properties.

This technical guide serves as a foundational resource for researchers and professionals in the
field of natural product chemistry and drug discovery, aiming to stimulate further research into
the therapeutic potential of Bakkenolide Ill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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